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Compound of Interest |

Compound Name: Reactive violet 7
CAS No.: 12226-39-0
Cat. No.: B1175219
- 7

APPLICATION NOTE: OPTIMIZED EXHAUST DYEING PROTOCOL FOR C.I. REACTIVE
VIOLET 7

Executive Summary & Chemical Profile

C.l. Reactive Violet 7 represents a class of reactive dyes often characterized by a metal-
complex azo chromophore (typically copper-based) linked to a reactive anchor, historically a
monochlorotriazine (MCT) or similar heterocyclic halogen system. Unlike simple azo dyes, the
metal complex structure provides superior lightfastness but introduces specific sensitivity to dye
bath impurities (hardness/metals).

This guide addresses the critical challenge in applying Reactive Violet 7: balancing
substantivity (salt-driven exhaustion) with reactivity (alkali-driven covalent bonding) while
minimizing the hydrolysis side-reaction.

Key Application Challenges:
» Hydrolysis Sensitivity: The reactive group is prone to reacting with water (

) instead of cellulose (

) if pH/temperature are not synchronized.
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+ Metal Complex Stability: Strong chelating agents (e.g., EDTA) can strip the copper ion from
the chromophore, causing a bathochromic shift (color loss/change).

* Aggregation: Large molecular weight promotes aggregation, requiring careful electrolyte
management.

Mechanistic Principles

The dyeing process relies on a Nucleophilic Substitution mechanism (assuming MCT/Triazine
chemistry). The cellulose must be ionized to act as a nucleophile.

Reaction Pathway Analysis

The following diagram illustrates the bifurcation between the desired fixation and the competing
hydrolysis reaction.
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Figure 1: Competitive reaction pathways. The protocol aims to maximize the green path
(Fixation) and suppress the gray path (Hydrolysis).

Experimental Protocol: Isothermal Exhaust Dyeing
(60°C)
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This protocol utilizes an Isothermal (Constant Temperature) method. This is preferred over
"migration” methods for Reactive Violet 7 to prevent rapid strike rates that lead to unlevelness.

Reagents & Substrate Preparation

e Substrate: 100% Bleached Cotton (Absorbency < 3 sec).
o Water Quality: Soft water (< 50 ppm CaCOs).
e Auxiliaries:

o Sequestering Agent: Phosphonate-based (0.5 g/L). CRITICAL: Do NOT use EDTA,; it may
demetallize the dye.

o Lubricant: Non-ionic anti-crease agent (1.0 g/L).
o Electrolyte:[1] Glauber’s Salt (

) or Common Salt (

).

o Alkali:[2] Soda Ash (

) and Caustic Soda (

) for deep shades.

The Dyeing Workflow

Table 1: Process Parameters
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Parameter

Specification

Causality / Rationale

Liquor Ratio

1:10to 1:15

Lower ratios increase effective

concentration (
) and fixation efficiency (

), but increase risk of

unlevelness.

Temperature

60°C + 2°C

Provides kinetic energy for
diffusion into the fiber
amorphous regions without
accelerating hydrolysis

excessively.

pH (Exhaustion)

6.0-7.0

Neutral pH prevents premature

fixation on the surface (ring

dyeing).

pH (Fixation)

10.5-11.0

Required to generate

Cellulosate ions (

).

Step-by-Step Procedure

o Bath Set-up: Load fabric and water at 40°C. Add Sequestering Agent and Lubricant. Run 5

min.

» Dye Addition: Dissolve Reactive Violet 7 in warm water. Linear dose into the bath over 10

min. Run 10 min.

e Salt Addition (Exhaustion Phase):

[¢]

[¢]

[e]

Dosage: 50 g/L (for Medium Shade 2-4% owf).

Ramp: Raise temp to 60°C at 1.5°C/min.

Method: Add in 3 portions (1/10, 3/10, 6/10) over 20 mins.
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o Hold: Run for 30 mins at 60°C. Equilibrium established here.

o Alkali Addition (Fixation Phase):
o Dosage: 15 g/L Soda Ash (

).

o Method: Progressive dosing over 20 mins. Do not dump. Rapid pH spike causes instant
surface fixation.

o Hold: Continue running at 60°C for 45—60 mins.

e Drain: Drop liguor immediately.

Process Visualization
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Figure 2: Time-Temperature-Action profile for Isothermal Application.

Post-Dyeing Protocol (Wash-Off)

The removal of hydrolyzed dye (unfixed) is the single most critical factor for wet fastness.
e Rinse 1: Cold water (30°C), 10 min. Removes surface salt/alkali.
e Neutralization: Warm water (50°C) with 1 g/L Acetic Acid. Adjust fabric pH to < 7.
e Soaping (The "Boail"):
o Temp: 95°C - 98°C.
o Agent: 2 g/L Anionic Soaping Agent (Polyacrylate based).

o Time: 15-20 min.
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o Note: High temperature is required to break the hydrogen bonds holding the hydrolyzed
dye inside the fiber.

e Rinse 2: Warm water (60°C), 10 min.

e Rinse 3: Cold water (30°C), 10 min.

Quality Control & Validation Metrics

To ensure the protocol is self-validating, calculate the Fixation Efficiency (F).
Measurement: Measure Absorbance (

) of the dyebath at
(approx 540-560nm for Violet 7) before dyeing (
), after exhaustion (

), and in the wash liquors (

)-

Formulas:

e Exhaustion (%E):

o Fixation (%F):

Target Metrics for Reactive Violet 7:

e %E: > 70% (Indicates good salt sensitivity).

e %F: > 80% (Indicates successful covalent bonding vs hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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